Cas no 571-31-3 (Androstan-17-one,3-hydroxy-, (3b,5b)-)

• Product Name: Androstan-17-one,3-hydroxy-, (3b,5b)-
• CAS No: 571-31-3
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 368870
• PubChem ID: 247732
• Update Time: 2025-04-19

Androstan-17-one,3-hydroxy-, (3b,5b)- Chemical and Physical Properties

Names and Identifiers

• Androstan-17-one,3-hydroxy-, (3b,5b)-
• (3S,5R,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• 5B-ANDROSTAN-3B-OL-17-ONE
• 5BETA-ANDROSTAN-3BETA-OL-17-ONE
• 5β-Epiandrosterone
• 3&#946
• 5&#946
• 5-beta-Androstan-17-one, 3beta-hydroxy-
• -Androstan-17-one, 3&#946
• Androstan-3&#946
• -androstane-17-one
• -Androsterone
• epi-5&#946
• -Epiandrosterone
• Epietiocholanolone
• Etiocholan-3&#946
• -Etiocholanolone
• -hydroxy-
• -Hydroxy-5&#946
• -Hydroxyetiocholan-17-one
• -ol-17-one
• NSC-62996
• 3b-Etiocholanolone
• A903385
• 3beta-Etiocholanolone
• Androstan-17-one, 3-hydroxy-, (3.beta.,5.beta.)-
• 3.beta.-Hydroxyetiocholan-17-one
• DTXSID601024073
• Etiocholan-3b-ol-17-one
• HMS2271P11
• Q27161719
• J39.820I
• CHEBI:89524
• 3.beta.-Etiocholanolone
• Androstan-17-one, 3-hydroxy-, (3beta,5beta)-
• 5b-Androstane-3b-ol-17-one
• 5beta-Androstan-17-one, 3beta-hydroxy-
• 5b-Epiandrosterone
• epi-5.beta.-androsterone
• epi-5b-Androsterone
• 3b-Hydroxyetiocholan-17-one
• 3b-Hydroxy-17-oxo-5b-androstane
• BDBM50375560
• (3S,5R,8R,10S,13S)-3-Hydroxy-10,13-dimethyl-hexadecahydro-cyclopenta[a]phenanthren-17-one
• 571-31-3
• Etiocholan-3.beta.-ol-17-one
• Epiaetiocholanolone
• 3.beta.-Hydroxy-5.beta.-androstane-17-one
• LMST02020104
• 3beta-hydroxy-5beta-androstan-17-one
• NSC62996
• 5.beta.-Epiandrosterone
• SCHEMBL5951521
• 3b-hydroxy-5b-androstan-17-one
• C1751JYC6P
• MLS000563094
• Androstan-17-one, (3.beta.,5.beta.)-
• (3aS,3bR,5aR,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-one
• (3S,5R,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethylhexadecahydro-17H-cyclopenta[a]phenanthren-17-one
• .BETA.-ETIOCHOLANOLONE
• UNII-C1751JYC6P
• QGXBDMJGAMFCBF-XRJZGPCZSA-N
• SMR001215856
• 5.beta.-Androstan-17-one, 3.beta.-hydroxy-
• 5beta-Epiandrosterone (1mg/ml in Acetonitrile)
• 3b-Hydroxy-5b-androstane-17-one
• Methyl-1-alpha
• 3.BETA.-HYDROXY-5.BETA.-ANDROSTAN-17-ONE
• CHEMBL260526
• beta-Etiocholanolone
• AKOS027381609
• Epi-5beta-androsterone
• Etiocholan-3beta-ol-17-one
• b-Etiocholanolone

• Inchi： 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13+,14+,15+,16+,18+,19+/m1/s1
• InChI Key： QGXBDMJGAMFCBF-XRJZGPCZSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 290.2247
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.95910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives